Cas no 1448069-85-9 (1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea)

• Product Name: 1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea
• CAS No: 1448069-85-9
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 6442235
• PubChem ID: 71809708
• Update Time: 2025-05-20

1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea
• AKOS024565267
• 1-(4-ethoxyphenyl)-3-[4-(4-methoxypiperidin-1-yl)phenyl]urea
• 1-(4-ethoxyphenyl)-3-(4-(4-methoxypiperidin-1-yl)phenyl)urea
• F6442-5617
• 1448069-85-9

• Inchi： 1S/C21H27N3O3/c1-3-27-20-10-6-17(7-11-20)23-21(25)22-16-4-8-18(9-5-16)24-14-12-19(26-2)13-15-24/h4-11,19H,3,12-15H2,1-2H3,(H2,22,23,25)
• InChI Key： LWAPZOPHTSBOTM-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C2C=CC(=CC=2)NC(NC2C=CC(=CC=2)OCC)=O)CC1

Computed Properties

• Exact Mass: 369.20524173g/mol
• Monoisotopic Mass: 369.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea

Comprehensive Overview of 1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea (CAS No. 1448069-85-9): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea (CAS No. 1448069-85-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its urea backbone and substituted aromatic rings, is often explored for its bioactive properties. Researchers and industry professionals frequently search for terms like "synthesis of 1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea", "CAS 1448069-85-9 applications", and "mechanism of action of urea derivatives", reflecting the growing interest in this molecule.

The molecular structure of 1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea incorporates both ethoxy and methoxy functional groups, which are known to influence solubility and binding affinity. Such modifications are critical in drug design, where pharmacokinetic optimization is a key focus. Recent studies highlight its relevance in kinase inhibition and signal transduction modulation, aligning with trends in targeted therapy and precision medicine. These topics are frequently queried in academic and industrial databases, underscoring the compound's potential in next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 1448069-85-9 involves multi-step reactions, including aryl urea formation and piperidine substitution. Researchers often seek protocols for "scalable synthesis of 1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea" or "purification methods for urea derivatives", indicating practical challenges in its production. Innovations in green chemistry and catalytic processes are increasingly applied to improve yield and sustainability, addressing broader environmental concerns in chemical manufacturing.

Beyond its synthetic utility, 1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea is investigated for its structure-activity relationships (SAR). Computational modeling and high-throughput screening have identified its interactions with biological targets, making it a candidate for fragment-based drug discovery. Queries like "SAR of 4-methoxypiperidine derivatives" and "urea-based inhibitors" reflect the demand for deeper mechanistic insights. This aligns with the rise of AI-driven drug discovery, where predictive algorithms accelerate lead optimization.

In summary, 1-(4-ethoxyphenyl)-3-4-(4-methoxypiperidin-1-yl)phenylurea (CAS No. 1448069-85-9) exemplifies the intersection of medicinal chemistry and materials science. Its versatility and relevance to contemporary research themes—such as kinase inhibitors, sustainable synthesis, and computational drug design—ensure its continued prominence in scientific literature. As exploration of small-molecule therapeutics expands, this compound remains a valuable subject for both academic inquiry and industrial innovation.